2-(benzylamino)-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide

Specification

• Molecular Formula: C16H16N4OS2
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 2-(benzylamino)-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C16H16N4OS2/c1-10-11(2)23-16(18-10)20-14(21)13-9-22-15(19-13)17-8-12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3,(H,17,19)(H,18,20,21)
• Standard InChI Key: DQVSEWGSQBWELP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CSC(=N2)NCC3=CC=CC=C3)C

Introduction

2-(benzylamino)-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide is a complex organic compound with a molecular formula of C16H16N4OS2 and a molecular weight of 344.5 g/mol. This compound belongs to the class of thiazoles, which are five-membered heterocyclic rings containing sulfur and nitrogen. Thiazoles are known for their diverse biological activities and applications in pharmaceuticals and materials science.

Biological and Chemical Applications

Thiazole derivatives are known for their potential biological activities, including antimicrobial, antifungal, and anticancer properties. They are also used in the synthesis of pharmaceuticals and as intermediates in organic synthesis. While specific applications of 2-(benzylamino)-N-[(2E)-4,5-dimethyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide are not detailed, its structural features suggest potential utility in these areas.

Research Findings and Future Directions

Research on thiazole derivatives often focuses on their biological activities and synthetic methodologies. Future studies on this compound could explore its pharmacological properties, such as its efficacy against specific disease targets, and its potential as a building block for more complex molecules.